5-Acetyl-2,4-dimethoxybenzoic acid

• CAS No.: 57491-25-5
• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 5-acetyl-2,4-dimethoxybenzoic acid
• InChI: InChI=1S/C11H12O5/c1-6(12)7-4-8(11(13)14)10(16-3)5-9(7)15-2/h4-5H,1-3H3,(H,13,14)
• InChI Key: CMKMVXWCOPIVNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1OC)OC)C(=O)O

Description

5-Acetyl-2,4-dimethoxybenzoic acid (CAS 57491-25-5) is a benzoic acid derivative featuring acetyl, methoxy, and carboxylic acid functional groups. Its structure comprises a benzene ring substituted with two methoxy groups at positions 2 and 4, an acetyl group at position 5, and a carboxylic acid at position 1. This compound is synthesized through multi-step reactions, often involving intermediates like (E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)benzoic acid, followed by condensation with substituted anilines . Its applications span pharmaceutical intermediates, agrochemicals, and fine chemical synthesis, with notable use in bioactive molecule development .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table compares 5-acetyl-2,4-dimethoxybenzoic acid with structurally related compounds, highlighting substituent variations and their implications:

Compound Name	CAS Number	Substituents (Positions)	Key Properties/Applications	References
5-Acetyl-2,4-dimethoxybenzoic acid	57491-25-5	-OCH₃ (2,4); -COCH₃ (5); -COOH (1)	Moderate polarity due to methoxy groups; used in pharmaceuticals and organic synthesis.
5-Acetyl-2,4-dihydroxybenzoic acid	62908-65-0	-OH (2,4); -COCH₃ (5); -COOH (1)	Higher acidity (pKa ~2.5–3.5) due to hydroxyl groups; employed in pesticide formulations.
5-Bromo-2,4-dimethoxybenzoic acid	32246-20-1	-OCH₃ (2,4); -Br (5); -COOH (1)	Enhanced electrophilicity from bromine; precursor in benzocoumarin synthesis.
5-Amino-2,4-dimethoxybenzoic acid	174261-19-9	-OCH₃ (2,4); -NH₂ (5); -COOH (1)	Basic amino group enables peptide coupling; potential in drug design.
5-Acetyl-2,4-dimethylthiazole	-	Thiazole ring with -CH₃ (2,4); -COCH₃ (5)	Volatile flavor compound (meaty/nutty notes); studied in food chemistry.

Pharmacological and Industrial Relevance

• Pharmaceuticals : 5-Acetyl-2,4-dimethoxybenzoic acid serves as a scaffold for anti-inflammatory and antimicrobial agents due to its aromatic and electron-withdrawing groups .
• Agrochemicals : Brominated derivatives are intermediates in herbicide synthesis, leveraging halogenated aromatic rings for bioactivity .
• Flavor Chemistry : Thiazole analogs (e.g., 5-acetyl-2,4-dimethylthiazole) contribute to flavor profiles in processed foods .